Cas no 1214358-00-5 (3-Amino-4-(pyridin-4-yl)benzonitrile)

• Product Name: 3-Amino-4-(pyridin-4-yl)benzonitrile
• CAS No: 1214358-00-5
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 4909090
• Update Time: 2025-05-26

3-Amino-4-(pyridin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(pyridin-4-yl)benzonitrile
• 3-Amino-4-(pyridin-4-yl)benzonitrile

• Inchi： 1S/C12H9N3/c13-8-9-1-2-11(12(14)7-9)10-3-5-15-6-4-10/h1-7H,14H2
• InChI Key： GHESKHIDIDPQKQ-UHFFFAOYSA-N
• SMILES： NC1C=C(C#N)C=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Amino-4-(pyridin-4-yl)benzonitrile

Introduction to 3-Amino-4-(pyridin-4-yl)benzonitrile (CAS No. 1214358-00-5)

3-Amino-4-(pyridin-4-yl)benzonitrile (CAS No. 1214358-00-5) is a versatile organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, also known as 3-amino-4-pyridin-4-ylbenzonitrile, is characterized by its unique molecular structure, which includes an amino group, a cyano group, and a pyridine ring. These functional groups contribute to its diverse chemical properties and biological activities.

The molecular formula of 3-Amino-4-(pyridin-4-yl)benzonitrile is C₁₂H₁₀N₃, and its molecular weight is approximately 198.23 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its solubility in water is limited, which can be an important consideration in various applications.

3-Amino-4-(pyridin-4-yl)benzonitrile has garnered significant attention in recent years due to its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. These activities are attributed to its ability to modulate various signaling pathways and interact with specific biological targets.

In the field of anti-inflammatory research, studies have demonstrated that 3-Amino-4-(pyridin-4-yl)benzonitrile can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This inhibition is crucial in reducing inflammation and preventing the progression of inflammatory diseases. Additionally, the compound has been shown to suppress the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses.

The anti-cancer potential of 3-Amino-4-(pyridin-4-yl)benzonitrile has also been extensively investigated. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the modulation of cell cycle regulatory proteins. Furthermore, 3-Amino-4-(pyridin-4-yl)benzonitrile has been found to inhibit angiogenesis, a critical process for tumor growth and metastasis.

In neuroprotective research, 3-Amino-4-(pyridin-4-yl)benzonitrile has shown promise in mitigating neuronal damage caused by oxidative stress and neurotoxic insults. Studies have revealed that this compound can enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby reducing oxidative damage to neurons. Additionally, it has been observed to protect against neurodegenerative disorders by inhibiting the aggregation of misfolded proteins and promoting neuronal survival.

The versatility of 3-Amino-4-(pyridin-4-yl)benzonitrile extends beyond its biological activities. In synthetic chemistry, this compound serves as an important intermediate for the preparation of more complex molecules with diverse applications. For instance, it can be used as a building block for the synthesis of heterocyclic compounds with potential pharmaceutical utility. The presence of reactive functional groups such as the amino and cyano groups allows for a wide range of chemical transformations, including substitution reactions, coupling reactions, and cyclization reactions.

In addition to its therapeutic potential, 3-Amino-4-(pyridin-4-yl)benzonitrile has also been explored for its use in materials science. Recent studies have shown that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The incorporation of aromatic rings and functional groups into polymers can improve their performance in various applications, such as coatings, adhesives, and electronic materials.

The safety profile of 3-Amino-4-(pyridin-4-yl)benzonitrile is an important consideration for its practical applications. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, like any chemical substance, it should be handled with appropriate precautions to ensure safety during synthesis, storage, and use.

In conclusion, 3-Amino-4-(pyridin-4-y l)benzonitrile (CAS No. 1214358-00 -5) is a multifaceted compound with significant potential in various fields of research and application. Its unique molecular structure confers diverse chemical properties and biological activities, making it a valuable candidate for further investigation and development in pharmaceuticals, materials science, and synthetic chemistry.